Cas no 1142196-38-0 (4-Bromo-2-(4-fluorophenyl)thiazole)

• Product Name: 4-Bromo-2-(4-fluorophenyl)thiazole
• CAS No: 1142196-38-0
• MF: C₉H₅BrFNS
• MW: 258.110103368759
• CID: 1076774
• PubChem ID: 45788231
• Update Time: 2025-05-19

4-Bromo-2-(4-fluorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(4-fluorophenyl)thiazole
• QYQFXTPEZJYBSM-UHFFFAOYSA-N
• AKOS015945430
• DTXSID001296264
• 1142196-38-0
• SCHEMBL67333
• 4-bromo-2-(4-fluorophenyl)-1,3-thiazole

• MDL： MFCD11869493
• Inchi： 1S/C9H5BrFNS/c10-8-5-13-9(12-8)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： QYQFXTPEZJYBSM-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 256.93101g/mol
• Monoisotopic Mass: 256.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Bromo-2-(4-fluorophenyl)thiazole

Recent Advances in the Study of 4-Bromo-2-(4-fluorophenyl)thiazole (CAS: 1142196-38-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(4-fluorophenyl)thiazole (CAS: 1142196-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic thiazole derivative, characterized by a bromine substituent at the 4-position and a fluorophenyl group at the 2-position, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory therapies.

One of the most notable advancements in the study of 4-Bromo-2-(4-fluorophenyl)thiazole is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers, and the structural features of this compound allow for effective modulation of kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Bromo-2-(4-fluorophenyl)thiazole exhibited potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are implicated in tumor growth and angiogenesis. The study highlighted the compound's ability to disrupt signaling pathways essential for cancer cell proliferation, suggesting its potential as a lead compound for further optimization.

In addition to its anticancer properties, 4-Bromo-2-(4-fluorophenyl)thiazole has also been investigated for its antimicrobial activity. A recent report in Bioorganic & Medicinal Chemistry Letters revealed that this compound, when incorporated into larger molecular frameworks, displayed significant efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the bromine and fluorine atoms was found to enhance the compound's binding affinity to bacterial targets, thereby improving its inhibitory potency. These findings underscore the potential of 4-Bromo-2-(4-fluorophenyl)thiazole as a versatile building block for the development of new antimicrobial agents.

Another area of interest is the compound's application in the synthesis of fluorescent probes for biological imaging. Researchers have exploited the thiazole core's photophysical properties to design probes capable of detecting specific biomolecules in live cells. A 2022 study in Chemical Communications detailed the use of 4-Bromo-2-(4-fluorophenyl)thiazole as a precursor for the development of a turn-on fluorescent sensor for reactive oxygen species (ROS). The sensor demonstrated high selectivity and sensitivity, making it a valuable tool for studying oxidative stress in cellular models of disease.

Despite these promising developments, challenges remain in the optimization of 4-Bromo-2-(4-fluorophenyl)thiazole-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in the Journal of Chemical Information and Modeling, have provided insights into the compound's binding modes and interactions with biological targets, paving the way for rational drug design.

In conclusion, 4-Bromo-2-(4-fluorophenyl)thiazole (CAS: 1142196-38-0) represents a highly versatile and pharmacologically relevant scaffold in contemporary chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial therapy to biological imaging, highlighting its broad utility. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and therapeutic efficacy, with the ultimate goal of translating these findings into clinically viable treatments.